Cas no 955793-77-8 (N'-(2-methoxyphenyl)-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide)

• Product Name: N'-(2-methoxyphenyl)-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide
• CAS No: 955793-77-8
• MF: C₂₃H₂₉N₃O₃
• MW: 395.49466586113
• CID: 6590148
• PubChem ID: 16837474
• Update Time: 2025-07-19

N'-(2-methoxyphenyl)-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2-methoxyphenyl)-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide
• Ethanediamide, N1-(2-methoxyphenyl)-N2-[2-(1,2,3,4-tetrahydro-1-propyl-6-quinolinyl)ethyl]-
• F2271-0459
• N1-(2-methoxyphenyl)-N2-(2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)oxalamide
• AKOS024635036
• N'-(2-methoxyphenyl)-N-[2-(1-propyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]oxamide
• 955793-77-8
• N'-(2-methoxyphenyl)-N-[2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]ethanediamide

• Inchi： 1S/C23H29N3O3/c1-3-14-26-15-6-7-18-16-17(10-11-20(18)26)12-13-24-22(27)23(28)25-19-8-4-5-9-21(19)29-2/h4-5,8-11,16H,3,6-7,12-15H2,1-2H3,(H,24,27)(H,25,28)
• InChI Key： LQQSPWFCCLURDG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1OC)(=O)C(NCCC1C=CC2=C(C=1)CCCN2CCC)=O

Computed Properties

• Exact Mass: 395.22089180g/mol
• Monoisotopic Mass: 395.22089180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• Density: 1.169±0.06 g/cm3(Predicted)
• pka: 11.02±0.70(Predicted)

Additional information on N'-(2-methoxyphenyl)-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide

Comprehensive Analysis of N'-(2-methoxyphenyl)-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide (CAS No. 955793-77-8)

The compound N'-(2-methoxyphenyl)-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide, with the CAS number 955793-77-8, is a chemically synthesized molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex structure, featuring a tetrahydroquinoline core and an ethanediamide moiety, makes it a subject of interest for its potential applications in drug development and molecular studies. Researchers are particularly intrigued by its unique binding properties and possible interactions with biological targets.

In recent years, the demand for specialized organic compounds like N'-(2-methoxyphenyl)-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide has surged, driven by advancements in medicinal chemistry and drug discovery. This compound is often explored for its potential role in modulating specific enzyme pathways or receptor interactions. Its methoxyphenyl and propyl-tetrahydroquinoline components contribute to its lipophilicity, which is a critical factor in its pharmacokinetic properties.

One of the most frequently searched questions about this compound revolves around its synthesis methods and purity standards. Laboratories and researchers prioritize high-purity CAS 955793-77-8 for reproducible results in experiments. The compound's stability under various conditions, such as temperature and pH, is also a hot topic in scientific forums. Additionally, its compatibility with common solvents and reagents is often discussed, as these factors influence its utility in multi-step synthetic processes.

The N'-(2-methoxyphenyl)-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide is also studied for its potential in structure-activity relationship (SAR) analyses. By modifying its functional groups, scientists aim to enhance its bioactivity or reduce unwanted side effects. This approach aligns with the growing trend of rational drug design, where computational tools and experimental data are combined to optimize molecular structures. The compound's tetrahydroquinoline scaffold is particularly valuable in this context, as it is a common motif in many bioactive molecules.

Another area of interest is the compound's potential applications in neurological research. The tetrahydroquinoline derivatives are known to interact with central nervous system (CNS) targets, making them candidates for studying neurodegenerative diseases. While CAS 955793-77-8 is not yet widely commercialized, its structural features suggest it could be a valuable tool for probing neurotransmitter pathways or receptor modulation.

From an industrial perspective, the scalability of synthesizing N'-(2-methoxyphenyl)-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide is a key consideration. Manufacturers and suppliers are increasingly asked about batch-to-batch consistency and cost-effective production methods. The compound's niche applications mean that it is often produced in small quantities, but demand is expected to rise as its research potential becomes clearer.

In summary, N'-(2-methoxyphenyl)-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide (CAS 955793-77-8) represents a fascinating intersection of organic chemistry and biomedical research. Its unique structure and potential applications make it a compound worth watching in the coming years. As scientific inquiries continue to explore its properties, this molecule may unlock new possibilities in therapeutic development and molecular biology.